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Compound of Interest

Compound Name:
N-(2,6-dichloro-4-

methoxyphenyl)acetamide

Cat. No.: B019903 Get Quote

In-depth Technical Guide: N-(2,6-dichloro-4-
methoxyphenyl)acetamide
Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document summarizes the currently available public information on N-(2,6-
dichloro-4-methoxyphenyl)acetamide. The scientific community has not yet extensively

studied the direct therapeutic applications of this specific molecule. The information presented

herein is for research and informational purposes only.

Executive Summary
N-(2,6-dichloro-4-methoxyphenyl)acetamide is a chlorinated aromatic acetamide derivative.

Current scientific literature and patent databases primarily identify it as a chemical intermediate

in the synthesis of more complex molecules for pharmaceutical and agrochemical applications.

While related acetamide derivatives have shown a range of biological activities, from anti-

inflammatory to antimicrobial, the direct therapeutic potential of N-(2,6-dichloro-4-
methoxyphenyl)acetamide itself remains largely unexplored in the public domain. This guide

provides a comprehensive overview of its known chemical properties, synthesis, and potential,

yet unproven, areas for therapeutic investigation.
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A summary of the key chemical identifiers and properties for N-(2,6-dichloro-4-
methoxyphenyl)acetamide is provided below.

Property Value Source

IUPAC Name
N-(2,6-dichloro-4-

methoxyphenyl)acetamide
SynHet[1]

CAS Number 136099-55-3 SynHet[1]

PubChem CID 2740555 SynHet[1]

Molecular Formula C₉H₉Cl₂NO₂ -

Molecular Weight 234.08 g/mol -

Appearance
Not specified in available

literature
-

Solubility
Not specified in available

literature
-

SMILES CC(=O)Nc1c(Cl)cc(OC)cc1Cl SynHet[1]

Synthesis and Manufacturing
N-(2,6-dichloro-4-methoxyphenyl)acetamide is primarily used as a building block in organic

synthesis.[2] While specific, detailed industrial synthesis protocols for this exact molecule are

proprietary, a general synthetic approach can be inferred from standard organic chemistry

principles and related patent literature. A plausible synthetic route is the acylation of 2,6-

dichloro-4-methoxyaniline.

General Experimental Protocol: Acylation of 2,6-
dichloro-4-methoxyaniline
This protocol is a generalized procedure based on common acylation reactions of anilines.

Materials:

2,6-dichloro-4-methoxyaniline
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Acetyl chloride or Acetic anhydride

A suitable aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

A non-nucleophilic base (e.g., Triethylamine, Pyridine)

Deionized water

Brine solution

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Dissolve 2,6-dichloro-4-methoxyaniline in the chosen aprotic solvent in a round-bottom flask

under an inert atmosphere (e.g., nitrogen or argon).

Cool the solution in an ice bath (0 °C).

Add the base to the solution with stirring.

Slowly add acetyl chloride or acetic anhydride dropwise to the cooled solution.

Allow the reaction to warm to room temperature and stir for a specified time (typically

monitored by Thin Layer Chromatography).

Upon completion, quench the reaction by adding deionized water.

Transfer the mixture to a separatory funnel and extract the aqueous layer with the organic

solvent.

Wash the combined organic layers with deionized water and then with a brine solution.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.
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Purify the crude N-(2,6-dichloro-4-methoxyphenyl)acetamide by recrystallization or

column chromatography.

Synthetic Workflow Diagram
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Caption: Generalized workflow for the synthesis of N-(2,6-dichloro-4-
methoxyphenyl)acetamide.

Potential Therapeutic Applications: A Landscape of
Possibilities
There is no direct evidence in the reviewed literature for specific therapeutic applications of N-
(2,6-dichloro-4-methoxyphenyl)acetamide. However, the broader class of acetamide

derivatives has been investigated for a variety of pharmacological activities.[3] These

explorations provide a logical starting point for future research into the potential of this

particular molecule.
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Anti-inflammatory and Antioxidant Activity
Several studies have reported on the synthesis and evaluation of acetamide derivatives for

their antioxidant and anti-inflammatory properties.[4][5] The mechanism often involves the

scavenging of free radicals and the modulation of inflammatory pathways. Future research

could investigate if the specific substitution pattern of N-(2,6-dichloro-4-
methoxyphenyl)acetamide confers any significant anti-inflammatory or antioxidant effects.

Antimicrobial and Antifungal Activity
Derivatives of N-phenylacetamide have been synthesized and tested for their antibacterial and

antifungal properties.[6] The presence of halogen atoms, such as chlorine, on the phenyl ring

can sometimes enhance antimicrobial activity.[3] This suggests a potential, though unverified,

avenue for investigating N-(2,6-dichloro-4-methoxyphenyl)acetamide as an antimicrobial

agent.

Herbicidal Activity
The compound is noted for its use as an intermediate in the production of herbicides.[2] This

indicates that it or its derivatives may possess biological activity against plant-specific

pathways, a field of study that can sometimes overlap with drug discovery, particularly in the

area of antiparasitic agents.

Signaling Pathways: A Theoretical Framework
Given the lack of specific biological data for N-(2,6-dichloro-4-methoxyphenyl)acetamide,

any discussion of signaling pathways is purely speculative and based on the activities of

related compounds.

Hypothetical Anti-inflammatory Signaling Pathway
Should N-(2,6-dichloro-4-methoxyphenyl)acetamide exhibit anti-inflammatory properties, it

might modulate pathways such as the NF-κB (Nuclear Factor kappa-light-chain-enhancer of

activated B cells) signaling cascade.
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Caption: Hypothetical inhibition of the NF-κB signaling pathway by N-(2,6-dichloro-4-
methoxyphenyl)acetamide.
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Future Directions and Conclusion
N-(2,6-dichloro-4-methoxyphenyl)acetamide is a chemical entity with a well-defined role as a

synthetic intermediate. Its potential as a direct therapeutic agent is, as of now, a matter of

scientific inquiry rather than established fact. The structural motifs present in the molecule,

namely the dichlorinated phenyl ring and the acetamide group, are found in various biologically

active compounds. This suggests that N-(2,6-dichloro-4-methoxyphenyl)acetamide could

serve as a valuable scaffold for medicinal chemistry campaigns.

Future research should focus on:

Screening for Biological Activity: Evaluating the compound in a broad range of in vitro assays

to identify any potential anticancer, anti-inflammatory, antimicrobial, or other therapeutic

activities.

Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of N-(2,6-
dichloro-4-methoxyphenyl)acetamide to understand how modifications to its chemical

structure affect biological activity.

Mechanism of Action Studies: If any biological activity is identified, elucidating the specific

molecular targets and signaling pathways involved.

In conclusion, while this guide cannot provide a detailed roadmap for the therapeutic

application of N-(2,6-dichloro-4-methoxyphenyl)acetamide due to a lack of available data, it

highlights the compound's chemical nature and outlines logical next steps for its potential

investigation as a therapeutic agent. Researchers and drug development professionals are

encouraged to view this molecule as a starting point for discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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